An In-depth Technical Guide to the Crystal Structure Analysis of Dicopper Chloride Trihydroxide
An In-depth Technical Guide to the Crystal Structure Analysis of Dicopper Chloride Trihydroxide
Authored for: Researchers, Scientists, and Drug Development Professionals
Abstract
Dicopper chloride trihydroxide, with the chemical formula Cu₂(OH)₃Cl, is an inorganic compound of significant interest across various fields, including agriculture as a fungicide, catalysis, and as a corrosion product on copper-bearing metals.[1][2] It exists in several natural mineral forms, known as polymorphs, each possessing a unique crystal structure that dictates its physical and chemical properties.[1][3] The primary polymorphs are atacamite, paratacamite, clinoatacamite, and botallackite.[1][3][4] Understanding the intricate crystal structures of these polymorphs is crucial for optimizing their applications and for studies in materials science. This guide provides a comprehensive analysis of the crystal structures of these polymorphs, details the experimental protocols for their characterization, and presents quantitative data in a structured format.
Polymorphism and Stability
Dicopper chloride trihydroxide crystallizes into four main polymorphic forms:
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Atacamite : An orthorhombic crystal system, it is a common secondary mineral in areas with copper mineralization, especially in arid and saline environments.[1][5]
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Paratacamite : A rhombohedral (trigonal) system, often found as a corrosion product on copper and bronze.[1][6] Its structure is believed to be stabilized by the partial substitution of copper with other ions like zinc or nickel.[7]
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Botallackite : A monoclinic system and the least stable of the polymorphs.[1][8] It is often the first to crystallize and can transform into atacamite or paratacamite depending on the conditions.[1]
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Clinoatacamite : A monoclinic system that is considered the most thermodynamically stable of the polymorphs.[1][9][10]
The thermodynamic stability of these polymorphs follows the order: clinoatacamite > atacamite > botallackite.[1] Spectroscopic studies indicate that the strength of hydrogen bonding is in the order of paratacamite > atacamite > botallackite.[1]
Caption: Thermodynamic stability and transformation pathways of Cu₂(OH)₃Cl polymorphs.
Crystallographic Data
The structural analysis of the four polymorphs reveals distinct crystallographic parameters, which are summarized in the table below. This data is fundamental for identifying the specific polymorph and understanding its structural arrangement.
| Parameter | Atacamite | Paratacamite | Botallackite | Clinoatacamite |
| Crystal System | Orthorhombic | Rhombohedral (Trigonal) | Monoclinic | Monoclinic |
| Space Group | Pnma | R3̅ | P2₁/m | P2₁/n |
| a (Å) | 6.01 | 13.654(5) | 5.717 | 6.144(1) - 6.157(2) |
| b (Å) | 9.13 | 13.654(5) | 6.126 | 6.805(1) - 6.814(3) |
| c (Å) | 6.84 | 14.041(6) | 5.636 | 9.104(5) - 9.112(1) |
| β (°) ** | 90 | 90 | 93.07 | 99.55(3) - 99.65(4) |
| Unit Cell Vol. (ų) ** | 374.8 | 2267.0 | 197.1 | 375.7(2) - 376.58 |
| References | [11] | [6] | [12][13] | [9][14][15] |
Detailed Crystal Structures
The crystal structures of all polymorphs are characterized by copper(II) ions in a distorted octahedral coordination, a consequence of the Jahn-Teller effect.[1][3] These octahedra are formed by hydroxide (B78521) (OH⁻) and chloride (Cl⁻) ligands. The key difference between the polymorphs lies in the arrangement and linkage of these octahedra.
Atacamite
In the orthorhombic structure of atacamite, there are two distinct copper environments.[1] One copper atom is coordinated to four hydroxide groups and two chlorine atoms [Cu(OH)₄Cl₂]. The other is coordinated to five hydroxide groups and one chlorine atom [Cu(OH)₅Cl].[1][11] These two types of octahedra are linked by their edges to create a three-dimensional framework.[1] Specifically, the [Cu(OH)₄Cl₂] octahedra share edges to form layers, which are then cross-linked by the [Cu(OH)₅Cl] octahedra.[1]
-
Cu-OH bond distances : The four nearest OH groups are at a distance of approximately 2.01 Å.[1][11]
-
Cu-Cl bond distances : The Cu-Cl distances are around 2.75-2.76 Å.[1][11]
Botallackite
Botallackite possesses a monoclinic structure with two types of copper coordination geometries, similar to atacamite: [Cu(OH)₄Cl₂] and [Cu(OH)₅Cl].[1][16] However, in botallackite, these octahedra are assembled differently. Each octahedron shares six edges with its neighbors, forming two-dimensional sheets parallel to the (100) crystal plane.[1][16] These sheets are held together by hydrogen bonds between the hydroxyl groups of one sheet and the chlorine atoms of the adjacent sheet, which accounts for its perfect {100} cleavage.[16]
Caption: Sheet-like crystal structure of Botallackite held by hydrogen bonds.
Clinoatacamite
The monoclinic structure of clinoatacamite consists of layers of edge-sharing, Jahn-Teller distorted [Cu(OH)₄Cl₂] octahedra parallel to the (101) plane.[9] These layers are topologically similar to those found in mica.[9] Adjacent layers are linked by separate, slightly distorted [Cu(OH)₆] octahedra.[9] This distinct layering and cross-linkage differentiates it from the other polymorphs.[9]
Paratacamite
Paratacamite's rhombohedral structure is based on sheets of edge-sharing [CuCl₂(OH)₄] octahedra.[17] Between these adjacent sheets are two octahedral sites, M1 and M2, which are occupied by copper and a substituting element like magnesium or zinc.[17] This substitution is considered essential for stabilizing the paratacamite structure.[7]
Experimental Protocols for Structure Analysis
The determination and refinement of the crystal structures of dicopper chloride trihydroxide polymorphs rely on several key analytical techniques.
X-Ray Diffraction (XRD)
Single-crystal and powder X-ray diffraction are the definitive methods for crystal structure analysis.
Methodology:
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Sample Preparation : For single-crystal XRD, a high-quality crystal (typically < 0.5 mm) is isolated and mounted on a goniometer head. For powder XRD (PXRD), a polycrystalline sample is finely ground to ensure random orientation of the crystallites.
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Data Collection : The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (commonly Mo Kα or Cu Kα radiation) is directed at the sample. As the sample is rotated, the X-rays are diffracted by the crystal lattice planes. A detector records the positions and intensities of the diffracted beams.[16]
-
Structure Solution : The collected diffraction data (a pattern of reflections) is used to determine the unit cell dimensions and the space group. The positions of the atoms within the unit cell are then determined using methods like Patterson or direct methods.
-
Structure Refinement : The initial structural model is refined using a least-squares process, which adjusts the atomic positions and thermal parameters to achieve the best possible fit between the observed and calculated diffraction patterns.[9][13][16] The quality of the fit is typically assessed by the R-factor (R1).[9]
Neutron Diffraction
Neutron diffraction is a powerful complementary technique to XRD. While X-rays are scattered by electrons, neutrons are scattered by atomic nuclei.
Methodology:
-
Principle : This technique is particularly sensitive to lighter elements, such as hydrogen, which are difficult to locate accurately with XRD.[18] This makes it ideal for determining the precise positions of the hydrogen atoms in the hydroxyl groups of Cu₂(OH)₃Cl, providing critical information about the hydrogen bonding network.
-
Procedure : A beam of neutrons from a nuclear reactor or spallation source is directed at the sample. The scattered neutrons are detected, and the resulting diffraction pattern is analyzed in a manner similar to XRD to refine the crystal structure.
Spectroscopic Analysis
Vibrational spectroscopy provides information about the chemical bonds within the crystal.
-
Fourier-Transform Infrared (FTIR) and Raman Spectroscopy : These techniques probe the vibrational modes of the molecules. For Cu₂(OH)₃Cl, they can be used to identify the stretching and bending vibrations of the O-H bonds within the hydroxide groups and the Cu-Cl and Cu-O bonds.[19] This data helps to confirm the functional groups present and provides insight into the strength of hydrogen bonding, complementing the structural data from diffraction methods.
Caption: A typical experimental workflow for crystal structure determination.
Conclusion
The crystal structure of dicopper chloride trihydroxide is defined by its four polymorphs: atacamite, paratacamite, botallackite, and clinoatacamite. Each polymorph exhibits a unique three-dimensional arrangement of Jahn-Teller distorted copper-centered octahedra, leading to distinct crystallographic properties and stabilities. The elucidation of these structures is primarily achieved through X-ray and neutron diffraction techniques, supported by spectroscopic methods. The detailed structural knowledge presented in this guide is essential for professionals in materials science and drug development, enabling a deeper understanding of this compound's behavior and facilitating the design of novel applications.
References
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- 19. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]
